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Compound of Interest

Compound Name: (+)-Laureline

Cat. No.: B15189525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

(+)-Laureline, an aporphine alkaloid. In the absence of a specific Safety Data Sheet (SDS),

this guidance is based on the chemical properties of (+)-Laureline, general best practices for

the disposal of hazardous chemical waste, and safety information for structurally related

aporphine alkaloids.

I. Understanding the Hazards
(+)-Laureline (CAS No. 65981-49-9) is an aporphine alkaloid with the molecular formula

C₁₉H₁₉NO₃. While specific toxicity data for (+)-Laureline is not readily available, it is prudent to

handle it with care, assuming it may exhibit hazardous properties similar to other alkaloids in its

class. For instance, Apomorphine, a related aporphine alkaloid, is known to be toxic if

swallowed and may cause skin and respiratory sensitization.[1][2][3][4]

Key Chemical Properties:

Physical State: Solid

Solubility: Practically insoluble in water; soluble in alcohol and ether.

Reactivity: Feebly basic and readily oxidizes in the air. It is incompatible with strong oxidizing

agents.
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II. Proper Disposal Procedures
The primary principle for the disposal of (+)-Laureline is to treat it as hazardous chemical

waste. Under no circumstances should it be disposed of down the drain or in regular solid

waste.

Step-by-Step Disposal Protocol:

Containerization:

Place waste (+)-Laureline in a dedicated, properly labeled, and sealable container. The

container must be compatible with the chemical; a high-density polyethylene (HDPE) or

glass bottle with a secure screw cap is recommended.

Ensure the container is clean and dry before adding the waste to prevent any unintended

reactions.

Do not overfill the container; a maximum of 90% capacity is a safe guideline to allow for

expansion.[5]

Labeling:

Clearly label the waste container with a "Hazardous Waste" tag.

The label must include:

The full chemical name: "(+)-Laureline"

The CAS Number: "65981-49-9"

An estimate of the quantity of waste.

The date of accumulation.

Any known hazard warnings (e.g., "Toxic," "Handle with Care").

Storage:
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Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Store away from incompatible materials, particularly strong oxidizing agents.

The storage area should be cool and dry to prevent degradation of the compound.

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Follow all institutional and local regulations for the disposal of chemical waste.

The preferred method of disposal for many alkaloids and pharmaceutical waste is high-

temperature incineration by a licensed facility.[6][7]

III. Spill and Emergency Procedures
In the event of a spill:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Containment and Cleanup:

For small spills of solid material, carefully sweep or scoop the material into the designated

hazardous waste container. Avoid creating dust.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical

spill pillow). Place the absorbent material into the hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol),

followed by soap and water. All cleaning materials should be disposed of as hazardous
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waste.

Reporting: Report the spill to your supervisor and EHS office as per your institution's policy.

IV. Quantitative Data Summary
Property Value

Molecular Formula C₁₉H₁₉NO₃

CAS Number 65981-49-9 ((S)-Form)

Solubility in Water Practically insoluble

Solubility in Solvents Soluble in alcohol and ether

V. Logical Workflow for Disposal
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On-Site Procedures

Off-Site Disposal

1. Identify Waste
(+)-Laureline

2. Select Compatible
Waste Container

3. Transfer Waste to
Container (≤90% Full)

4. Securely Seal
Container

5. Label with Hazardous
Waste Tag

6. Store in Designated
Secure Area

7. Contact EHS or Licensed
Waste Contractor

8. Arrange for Waste
Pickup

9. Transport to Licensed
Disposal Facility

10. Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of (+)-Laureline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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